Cas no 140455-97-6 (2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(2,4,5-trimethoxyphenyl)-, (3S)-)

• Product Name: 2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(2,4,5-trimethoxyphenyl)-, (3S)-
• CAS No: 140455-97-6
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 162180
• PubChem ID: 126579
• Update Time: 2025-04-19

2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(2,4,5-trimethoxyphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(2,4,5-trimethoxyphenyl)-, (3S)-
• 3-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2H-chromene-7,8-diol
• (3S)-3-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2H-chromene-7,8-diol
• 2H-1-Benzopyran-7,8-diol, 3,4-dihydro-3-(2,4,5-trimethoxyphenyl)-, (S)-
• 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan
• Cocus I
• 140455-97-6
• 3-(2,4,5-Trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7,8-diol
• DTXSID90930842

• Inchi： 1S/C18H20O6/c1-21-14-8-16(23-3)15(22-2)7-12(14)11-6-10-4-5-13(19)17(20)18(10)24-9-11/h4-5,7-8,11,19-20H,6,9H2,1-3H3/t11-/m1/s1
• InChI Key： ZRLWPQMAJQKTFX-LLVKDONJSA-N
• SMILES： O1C2C(=C(C=CC=2C[C@@H](C2C=C(C(=CC=2OC)OC)OC)C1)O)O

Computed Properties

• Exact Mass: 332.126
• Monoisotopic Mass: 332.125988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.276
• Boiling Point: 495.3°Cat760mmHg
• Flash Point: 253.4°C
• Refractive Index: 1.593
• PSA: 77.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids